2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-bromophenyl)methylidene]-5,7-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C18H13BrN2OS/c1-10-7-11(2)16-14(8-10)21-17(22)15(23-18(21)20-16)9-12-3-5-13(19)6-4-12/h3-9H,1-2H3/b15-9-
• InChI Key: HLGOOJWTQWEDGM-DHDCSXOGSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N3C(=O)C(=CC4=CC=C(C=C4)Br)SC3=N2)C
• Isomeric SMILES: CC1=CC(=C2C(=C1)N3C(=O)/C(=C/C4=CC=C(C=C4)Br)/SC3=N2)C
• Molecular Formula: C18H13BrN2OS
• Molecular Weight: 385.3 g/mol

Description

2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound that has been studied for its potential uses in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. It has also been found to inhibit the activity of certain enzymes that are involved in the growth and spread of cancer cells.
Biochemical and Physiological Effects:
2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes that are involved in the growth and spread of cancer cells. It has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its potential use in cancer treatment and the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. However, one limitation is that the mechanism of action of this compound is not fully understood, and further research is needed to fully understand its potential uses and limitations.

Future Directions

There are several future directions for the study of 2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One direction is to further study its potential uses in cancer treatment and the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to further study its mechanism of action and to develop more effective and targeted treatments based on this compound. Additionally, further research is needed to fully understand the advantages and limitations of using this compound in lab experiments.

Synthesis Methods

2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one can be synthesized using various methods. One method involves the reaction of 2-amino-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazole with 4-bromobenzaldehyde in the presence of a base such as potassium carbonate. Another method involves the reaction of 2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one with a thioamide such as thiourea in the presence of a base such as sodium hydroxide.

Scientific Research Applications

2-(4-bromobenzylidene)-6,8-dimethyl[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been studied for its potential uses in scientific research. This compound has been found to have anti-cancer properties and has been studied for its potential use in cancer treatment. It has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.